(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid

• CAS No.: 757933-52-1
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol
• IUPAC Name: 2-(4-benzyl-1,4,7-triazonan-1-yl)acetic acid
• InChI: InChI=1S/C15H23N3O2/c19-15(20)13-18-9-7-16-6-8-17(10-11-18)12-14-4-2-1-3-5-14/h1-5,16H,6-13H2,(H,19,20)
• InChI Key: ZQKVQTQODUFNCT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(CCN1)CC(=O)O)CC2=CC=CC=C2

Description

(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid is a chemical compound with the molecular formula C₁₅H₂₃N₃O₂ and a molecular weight of 277.362 g/mol This compound is characterized by the presence of a benzyl group attached to a triazonane ring, which is further connected to an acetic acid moiety

Preparation Methods

The synthesis of (4-Benzyl-1,4,7-triazonan-1-yl)acetic acid typically involves the following steps:

Synthetic Routes: The compound can be synthesized through a multi-step process starting from commercially available precursors.

Reaction Conditions: The reactions are usually carried out under controlled temperature and pH conditions to ensure the desired product yield.

Industrial Production Methods: Industrial-scale production may involve optimization of the synthetic route to enhance yield and reduce costs.

Chemical Reactions Analysis

(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The benzyl group in the compound can undergo substitution reactions with electrophiles or nucleophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions: Typical reagents include acids, bases, and various organic solvents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor modulator.

Industry: In the industrial sector, it is used in the development of new materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of (4-Benzyl-1,4,7-triazonan-1-yl)acetic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Effects: The specific effects depend on the target and pathway involved, which can range from inhibition of enzyme activity to alteration of cellular processes.

Comparison with Similar Compounds

(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as (4-Benzyl-1,4,7-triazonan-1-yl)methanol and (4-Benzyl-1,4,7-triazonan-1-yl)propionic acid share structural similarities.

Uniqueness: The presence of the acetic acid moiety in (4-Benzyl-1,4,7-triazonan-1-yl)acetic acid provides unique chemical properties and reactivity compared to its analogs.

Applications: While similar compounds may have overlapping applications, (4-Benzyl-1,4,7-triazonan-1-yl)acetic acid’s specific structure allows for distinct interactions and effects in various scientific and industrial contexts.